Cas no 856061-35-3 (Methyl 4-phenyl-1H-pyrazole-5-carboxylate)
856061-35-3 structure
Product Name:Methyl 4-phenyl-1H-pyrazole-5-carboxylate
CAS No:856061-35-3
MF:C11H10N2O2
MW:202.209302425385
CID:1091688
PubChem ID:15584544
Update Time:2025-04-20
Methyl 4-phenyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-phenyl-1H-pyrazole-5-carboxylate
- 1H-Pyrazole-3-carboxylic acid, 4-phenyl-, methyl ester
- AKOS022178690
- Methyl 4-phenyl-1H-pyrazole-3-carboxylate
- 4-phenyl-1H-pyrazole-3-carboxylic acid methyl ester
- 856061-35-3
- AKOS016001652
- SCHEMBL949763
- A869223
- 4-phenyl-2H-pyrazole-3-carboxylic acid methyl ester
- 5932-28-5
- DB-402579
-
- Inchi: 1S/C11H10N2O2/c1-15-11(14)10-9(7-12-13-10)8-5-3-2-4-6-8/h2-7H,1H3,(H,12,13)
- InChI Key: VVOAFSOUPLXGJG-UHFFFAOYSA-N
- SMILES: O(C)C(C1=C(C=NN1)C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 202.074227566g/mol
- Monoisotopic Mass: 202.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 55Ų
Methyl 4-phenyl-1H-pyrazole-5-carboxylate Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
856061-35-3 (Methyl 4-phenyl-1H-pyrazole-5-carboxylate) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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